Cas no 2296057-48-0 (3-(Azetidin-3-yl)propanal)

• Product Name: 3-(Azetidin-3-yl)propanal
• CAS No: 2296057-48-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 6545459
• PubChem ID: 165912551
• Update Time: 2025-07-25

3-(Azetidin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2296057-48-0
• 3-(azetidin-3-yl)propanal
• EN300-3921564
• 3-(Azetidin-3-yl)propanal

• Inchi： 1S/C6H11NO/c8-3-1-2-6-4-7-5-6/h3,6-7H,1-2,4-5H2
• InChI Key： WANWAZJEUZTEIC-UHFFFAOYSA-N
• SMILES： O=CCCC1CNC1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(Azetidin-3-yl)propanal

Introduction to 3-(Azetidin-3-yl)propanal (CAS No: 2296057-48-0)

3-(Azetidin-3-yl)propanal is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This aldehyde derivative, with the CAS number 2296057-48-0, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound’s molecular structure, featuring an azetidine ring linked to a propanal moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The azetidine ring is a five-membered heterocyclic amine, which introduces both steric and electronic effects that can influence the reactivity and binding properties of the molecule. These features make 3-(Azetidin-3-yl)propanal a valuable building block for medicinal chemists seeking to design novel therapeutic agents. The presence of the aldehyde group further enhances its utility, as aldehydes are well-known for their ability to participate in various chemical reactions, including condensation reactions, oxidation processes, and Schiff base formations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing azetidine scaffolds. Azetidine derivatives have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, research has demonstrated that certain azetidine-based compounds can interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes. The compound 3-(Azetidin-3-yl)propanal is no exception and has been investigated for its possible role in these areas.

One of the most compelling aspects of 3-(Azetidin-3-yl)propanal is its role as a precursor in the synthesis of more complex pharmacophores. The ability to functionalize both the azetidine ring and the aldehyde group allows for the creation of diverse molecular structures. This flexibility is particularly valuable in drug discovery pipelines, where hit compounds often require structural modifications to improve potency, selectivity, and pharmacokinetic profiles. The compound’s aldehyde functionality, for example, can be readily converted into other functional groups such as carboxylic acids or amides through simple oxidation or reduction reactions.

Recent advancements in computational chemistry have also highlighted the importance of 3-(Azetidin-3-yl)propanal in virtual screening campaigns. Molecular modeling studies have shown that this compound can exhibit favorable interactions with target proteins, suggesting its potential as a lead compound or scaffold for further optimization. These studies often rely on high-throughput virtual screening techniques, which allow researchers to rapidly assess the binding affinity of numerous compounds against biological targets. The results from such screenings can guide experimental efforts and accelerate the drug discovery process.

The synthesis of 3-(Azetidin-3-yl)propanal itself is another area of interest within synthetic organic chemistry. The development of efficient synthetic routes to this compound not only provides access to a valuable intermediate but also contributes to the broader field of methodology development. Researchers have explored various approaches to construct the azetidine ring and introduce the aldehyde functionality, including cycloaddition reactions, nucleophilic substitutions, and catalytic hydrogenations. These synthetic strategies are not only relevant for producing 3-(Azetidin-3-yl)propanal but also offer insights into general methodologies for constructing related heterocyclic compounds.

In conclusion, 3-(Azetidin-3-yl)propanal (CAS No: 2296057-48-0) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activity. Its role as an intermediate in drug synthesis underscores its importance in medicinal chemistry and synthetic organic chemistry. As research continues to uncover new applications for azetidine derivatives, 3-(Azetidin-3-y1)propanal is likely to remain a key compound in future drug discovery efforts.